![molecular formula C11H9BrF6N2O4 B6172872 2-amino-3-[2-bromo-6-(trifluoromethyl)pyridin-4-yl]propanoic acid, trifluoroacetic acid CAS No. 2460755-01-3](/img/no-structure.png)
2-amino-3-[2-bromo-6-(trifluoromethyl)pyridin-4-yl]propanoic acid, trifluoroacetic acid
Description
The compound “2-amino-3-[2-bromo-6-(trifluoromethyl)pyridin-4-yl]propanoic acid, trifluoroacetic acid” is a complex organic molecule. It contains an amino group (-NH2), a carboxylic acid group (-COOH), a pyridine ring (a six-membered ring containing one nitrogen atom), a bromine atom, and a trifluoromethyl group (-CF3). The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications .
Molecular Structure Analysis
The molecular structure of this compound, as implied by its name, would be quite complex. The pyridine ring, a planar, aromatic ring system, would likely contribute to the compound’s stability and possibly also its reactivity . The electron-withdrawing nature of the trifluoromethyl group could also influence the compound’s chemical behavior .Chemical Reactions Analysis
The compound’s reactivity would likely be influenced by its various functional groups. For instance, the amino group could participate in acid-base reactions, the carboxylic acid group in esterification or other condensation reactions, and the trifluoromethyl group in nucleophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its molecular structure. For example, its solubility would likely be influenced by the polar carboxylic acid and amino groups, while its boiling and melting points would depend on factors such as molecular weight and intermolecular forces .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-3-[2-bromo-6-(trifluoromethyl)pyridin-4-yl]propanoic acid, trifluoroacetic acid involves the bromination of 2-trifluoromethyl-6-pyridin-4-ylpyridine followed by the addition of a propanoic acid group and subsequent deprotection with trifluoroacetic acid.", "Starting Materials": [ "2-trifluoromethyl-6-pyridin-4-ylpyridine", "Bromine", "Propanoic acid", "Trifluoroacetic acid" ], "Reaction": [ "Step 1: Bromination of 2-trifluoromethyl-6-pyridin-4-ylpyridine with bromine to form 2-bromo-6-(trifluoromethyl)pyridin-4-ylpyridine", "Step 2: Addition of propanoic acid to 2-bromo-6-(trifluoromethyl)pyridin-4-ylpyridine to form 2-amino-3-[2-bromo-6-(trifluoromethyl)pyridin-4-yl]propanoic acid", "Step 3: Deprotection of 2-amino-3-[2-bromo-6-(trifluoromethyl)pyridin-4-yl]propanoic acid with trifluoroacetic acid to form 2-amino-3-[2-bromo-6-(trifluoromethyl)pyridin-4-yl]propanoic acid, trifluoroacetic acid" ] } | |
CAS RN |
2460755-01-3 |
Product Name |
2-amino-3-[2-bromo-6-(trifluoromethyl)pyridin-4-yl]propanoic acid, trifluoroacetic acid |
Molecular Formula |
C11H9BrF6N2O4 |
Molecular Weight |
427.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
